Cas no 1872902-32-3 (4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol
• CAS No: 1872902-32-3
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6245882
• PubChem ID: 165619127
• Update Time: 2025-05-20

4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol
• 1872902-32-3
• EN300-1857230

• Inchi： 1S/C14H27NO/c15-11-14(8-6-13(16)7-9-14)10-12-4-2-1-3-5-12/h12-13,16H,1-11,15H2
• InChI Key： DYRVFUMOOGIDCF-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CC1)CC1CCCCC1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol

Introduction to 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol (CAS No. 1872902-32-3)

4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1872902-32-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex cyclohexane backbone with both amino and hydroxyl functional groups, exhibits a unique structural framework that makes it a valuable candidate for further chemical investigation and potential therapeutic applications.

The structural motif of 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol consists of a cyclohexane ring substituted at the 1-position with a hydroxyl group and at the 4-position with an amino group linked to a methyl group. This configuration introduces both basicity and nucleophilicity, making the compound a versatile intermediate in organic synthesis. The presence of the cyclohexylmethyl side chain further enhances its steric bulk, which can influence its interactions with biological targets.

In recent years, there has been growing interest in designing molecules with multifunctional handles to facilitate drug discovery and development. The combination of an amino group and a hydroxyl group in 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol provides multiple points for chemical modification, allowing for the exploration of diverse pharmacophoric structures. This flexibility has made it a subject of interest in medicinal chemistry, particularly for the synthesis of novel bioactive compounds.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The amino group can be readily incorporated into amide or urea linkages, while the hydroxyl group can undergo etherification or esterification reactions. These transformations are fundamental in constructing peptidomimetics and other biologically relevant scaffolds. Furthermore, the cyclohexylmethyl moiety can serve as a lipophilic anchor, improving solubility and membrane permeability in drug candidates.

Recent advancements in computational chemistry have enabled more efficient virtual screening of molecular libraries. The structural features of 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol make it an attractive candidate for docking studies against various biological targets. Researchers have been leveraging molecular modeling techniques to predict its binding affinity to enzymes and receptors involved in metabolic pathways, inflammation, and other disease-related processes. Such studies have provided valuable insights into its potential pharmacological activity.

The synthesis of 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol has been optimized through multiple routes, each offering distinct advantages depending on scalability and purity requirements. Common synthetic strategies involve nucleophilic substitution reactions on appropriately substituted cyclohexanes or ring-closing metathesis to construct the desired scaffold. Advances in catalytic methods have also contributed to more efficient and sustainable synthetic pathways, aligning with green chemistry principles.

In the context of drug discovery, 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol has been explored as an intermediate in the development of novel therapeutics. Its structural framework is reminiscent of certain bioactive natural products, suggesting potential applications in mimicking their biological effects. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity relevant to neurological disorders and cardiovascular diseases.

The versatility of 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol extends beyond pharmaceutical applications; it also finds utility in materials science and industrial chemistry. Its ability to undergo cross-linking reactions makes it suitable for polymer synthesis, where it can contribute to the development of novel polymeric materials with tailored properties. Additionally, its chiral nature allows for stereochemical control in synthetic pathways, which is crucial for producing enantiomerically pure compounds.

Future research directions for 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol may include exploring its role as a building block in fragment-based drug design. By generating libraries of related derivatives, researchers can systematically assess their biological activity and optimize lead structures through structure-activity relationship (SAR) studies. The integration of high-throughput screening technologies with computational modeling will further accelerate this process.

The environmental impact of synthesizing and utilizing 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol is also an important consideration. Efforts are being made to develop synthetic routes that minimize waste generation and energy consumption. Biocatalytic methods, such as enzymatic transformations, offer sustainable alternatives to traditional chemical synthesis by leveraging natural catalysts under mild reaction conditions.

In summary, 4-(aminomethyl)-4-(cyclohexylmethyl)cyclohexan-1-ol (CAS No. 1872902-32-3) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features provide opportunities for innovation in drug discovery, materials science, and industrial chemistry. As research continues to uncover new possibilities for this molecule, it is poised to play an increasingly significant role in advancing chemical science and technology.